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Introduction
Urea phosphate (UP) is a crystalline fertilizer produced by reacting urea with phosphoric acid,

resulting in a product with the typical NPK (Nitrogen-Phosphorus-Potassium) formula of 17-44-

0.[1] It is highly soluble in water, making it suitable for both fertigation and foliar application.[1]

Foliar feeding is a method of applying liquid fertilizer directly to the leaves of plants.[2] This

technique allows for rapid nutrient absorption and can be particularly effective in correcting

nutrient deficiencies quickly or supplementing soil fertilization during critical growth stages

when nutrient demand is high.[2][3]

Urea phosphate provides both nitrogen and phosphorus, two essential macronutrients for

plant growth. Nitrogen is a crucial component of chlorophyll and is vital for photosynthesis,

while phosphorus plays a key role in root development, flowering, and fruit production.[3] The

foliar application of urea phosphate can bypass soil-related issues that may limit nutrient

uptake, such as unfavorable pH or fixation of phosphorus in the soil.[4]

These application notes provide a comprehensive overview of the foliar application of urea
phosphate on various crops, including detailed experimental protocols for research purposes,

quantitative data on application rates and their effects, and diagrams of experimental workflows

and relevant signaling pathways.
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Data Presentation: Application Rates and Crop
Responses
The following tables summarize quantitative data from various studies on the foliar application

of urea and urea phosphate on different crops.

Table 1: Foliar Application of Urea/Urea Phosphate on Wheat
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Crop Fertilizer
Concentration/
Rate

Application
Timing

Key Findings

Wheat Urea 4% solution

Tillering, stem

elongation, and

boot stage

Increased grain

yield by 32%.

Higher

concentrations

led to a decline

in yield, likely

due to toxicity.

Wheat Urea 6% solution Heading stage

Effective in

improving

quantitative and

qualitative traits.

[5]

Wheat Urea
1% and 2%

solutions

Tillering, jointing,

and booting

stages

1% urea spray

along with a

basal nitrogen

application

enhanced yield

and yield

components. 2%

urea spray

resulted in the

maximum

number of

effective tillers,

spikelets per

spike, grains per

spike, and grain

yield.[6]

Wheat Urea 2.5% solution (10

kg N/fad) + 60 kg

N/fad soil

application

Tillering and

booting stage

Increased plant

height, number

of tillers, dry

weight, and

yields compared
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to the

recommended

soil application

alone.[7]

Table 2: Foliar Application of Urea/Urea Phosphate on Cotton
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Crop Fertilizer
Concentration/
Rate

Application
Timing

Key Findings

Cotton Urea

4.5 lbs of

nitrogen/acre in

at least 5 gallons

of water

Peak bloom (first

4 weeks of

bloom)

Recommended

for

supplementing a

soil fertilizer

program.[8]

Cotton Urea 3% solution

Weekly from

squaring to

bolling stage

Appeared to be

an efficient

technique for

foliar urea

fertilization,

resulting in better

yield than

control.[4]

Cotton

Diammonium

Phosphate

(DAP)

2% solution
Boll development

stage

Recommended

along with sprays

of MgSO4 and

ZnSO4 at earlier

stages to

increase seed

cotton yield.

Cotton Urea

10 lbs of feed

grade urea (46%

N) per acre

-

Provides

approximately

the

recommended

4.5 lbs of

nitrogen per

acre.[8]

Table 3: Foliar Application of Urea/Urea Phosphate on Rice
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Crop Fertilizer
Concentration/
Rate

Application
Timing

Key Findings

Rice Urea Phosphate
1% and 2%

solutions

Panicle initiation

and 10 days later

2% urea

phosphate spray

as a supplement

to recommended

fertilizer doses

holds promise for

enhancing rice

productivity.[9]

Rice Urea Phosphate
2% solution

(twice)
-

Highest grain

and straw yield,

as well as

nutrient uptake

(N, P, K), were

observed with

100%

recommended

dose of fertilizer

+ twice foliar

spray of 2% UP.

[10]

Table 4: Foliar Application of Urea/Urea Phosphate on Fruit Trees
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Crop Fertilizer
Concentration/
Rate

Application
Timing

Key Findings

Apple (cv. Red

Delicious)
Urea 2% and 5%

10% leaf fall

(post-harvest)

Found to be best

for increasing

fruit set and

yield.[11]

Citrus Low-biuret Urea

50 lbs per acre in

200 gallons of

water

Winter pre-bloom

(Dec 15 - Feb

15)

Associated with

increased fruit

yield and total

soluble solids.[6]

Citrus Low-biuret Urea 25 lb N/acre

January 1

through February

15

Effective window

to increase

flowering.[12]

Experimental Protocols
This section provides a detailed methodology for conducting a field experiment to evaluate the

efficacy of foliar-applied urea phosphate on wheat. This protocol can be adapted for other

crops with appropriate modifications.

Protocol 1: Field Efficacy Trial of Foliar Urea Phosphate
on Wheat
Objective: To determine the effect of different concentrations and application timings of foliar

urea phosphate on the growth, yield, and nutrient uptake of wheat.

3.1.1. Experimental Design

Design: Randomized Complete Block Design (RCBD) with a split-plot arrangement.[13][14]

Main Plots: Application Timing (e.g., Tillering, Booting, Anthesis).

Sub-Plots: Foliar Urea Phosphate Concentration (e.g., 0% (control), 0.5%, 1.0%, 1.5%,

2.0% w/v).
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Replicates: 4 blocks.

Plot Size: 5m x 3m (This can be adjusted based on available land and machinery).[14]

3.1.2. Materials and Equipment

Wheat seed (certified variety suitable for the region)

Urea Phosphate (17-44-0)

Water source (clean, non-saline)

Knapsack sprayer or a tractor-mounted boom sprayer with fine-mist nozzles

Measuring cylinders and weighing balance

pH meter

Surfactant/wetting agent (non-ionic)

Personal Protective Equipment (PPE): gloves, goggles, lab coat

Plant sample bags (paper)

Drying oven

Grinder/mill for plant samples

Equipment for nitrogen and phosphorus analysis (e.g., Kjeldahl apparatus,

spectrophotometer)

3.1.3. Procedure

Step 1: Field Preparation and Sowing

Prepare the experimental field with uniform tillage operations.

Apply a basal dose of fertilizers (excluding N and P to be applied foliarly as per treatment)

based on soil test recommendations.
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Divide the field into plots and blocks according to the experimental design.[13]

Sow wheat at the recommended seed rate and spacing.

Step 2: Preparation of Foliar Solutions

Calculate the required amount of urea phosphate for each concentration. For a 1% (w/v)

solution, dissolve 10g of urea phosphate in water to make a final volume of 1 liter.[6]

On the day of spraying, weigh the calculated amount of urea phosphate and dissolve it in a

small amount of water in a bucket.

Once fully dissolved, transfer the solution to the sprayer tank and add water to the final

required volume.[15]

Add a non-ionic surfactant at the manufacturer's recommended rate to improve leaf

coverage.

Measure the pH of the spray solution and adjust to a range of 5.5-6.5 if necessary.[6]

For the control treatment, spray with water and the surfactant only.

Step 3: Sprayer Calibration

Before application, calibrate the sprayer to ensure a uniform application rate.[16]

Fill the sprayer with a known volume of water.

Spray a pre-measured area at a constant speed and pressure.

Measure the volume of water sprayed.

Calculate the spray volume per hectare (L/ha). Adjust speed, pressure, or nozzle size to

achieve the desired spray volume.

Step 4: Foliar Application

Apply the foliar treatments at the specified growth stages (e.g., tillering, booting, anthesis).
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Spray in the early morning or late evening to maximize absorption and minimize evaporation.

Ensure complete and uniform coverage of the plant foliage until the point of runoff.[6]

Use shields between plots to prevent spray drift.

Step 5: Data Collection

Growth Parameters: At different growth stages, record plant height, number of tillers per

plant, and leaf area index from a pre-determined number of plants per plot.

Yield and Yield Components: At maturity, harvest the central rows of each plot to avoid edge

effects. Record the grain yield, straw yield, number of spikes per square meter, number of

grains per spike, and 1000-grain weight.

Nutrient Analysis:

Collect leaf samples from each plot before and after foliar application (e.g., 48 hours after).

Wash the leaf samples with deionized water to remove any surface residues.

Dry the samples in an oven at 65-70°C until a constant weight is achieved.

Grind the dried samples to a fine powder.

Analyze the samples for nitrogen and phosphorus content using standard laboratory

procedures (e.g., Kjeldahl method for N, colorimetric method for P).[17]

3.1.4. Statistical Analysis

Analyze the collected data using Analysis of Variance (ANOVA) appropriate for a split-plot

design.[18]

Use a suitable post-hoc test (e.g., Tukey's HSD) to compare treatment means at a

significance level of p < 0.05.
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Protocol 2: Preparation of Urea Phosphate Foliar
Solution
Objective: To prepare a 1% (w/v) urea phosphate foliar spray solution.

Materials:

Urea Phosphate (17-44-0)

Distilled or clean water

Weighing balance

Volumetric flask or measuring cylinder

Beaker

Magnetic stirrer and stir bar (optional)

Non-ionic surfactant

Procedure:

Calculate the amount of Urea Phosphate needed: For a 1-liter solution, you will need 10

grams of urea phosphate (1% w/v = 1g/100ml).

Dissolve the Urea Phosphate:

Weigh out 10 grams of urea phosphate using a weighing balance.

Add approximately 800 ml of water to a 1-liter beaker.

Place the beaker on a magnetic stirrer and add the stir bar.

Slowly add the weighed urea phosphate to the water while stirring.

Continue stirring until the urea phosphate is completely dissolved.[15]

Adjust the final volume:
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Once dissolved, carefully transfer the solution to a 1-liter volumetric flask or measuring

cylinder.

Add water to bring the final volume to exactly 1 liter.

Add surfactant:

Add the recommended amount of a non-ionic surfactant to the solution and mix gently.

Use immediately: It is best to use the prepared foliar solution on the same day.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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